Cas no 894030-82-1 (N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894030-82-1
• MF: C₂₂H₁₈N₆O₂S
• MW: 430.482322216034
• CID: 5512366
• Update Time: 2025-07-18

N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-[2-(4-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H18N6O2S/c1-14-6-8-15(9-7-14)19-26-22-28(27-19)17(13-31-22)10-11-24-20(29)21(30)25-18-5-3-2-4-16(18)12-23/h2-9,13H,10-11H2,1H3,(H,24,29)(H,25,30)
• InChI Key： BYQVKUHHYRXARG-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(C)C=C1)=N2)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 894030-82-1 and Product Name: N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

The compound with the CAS number 894030-82-1 and the product name N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

In recent years, there has been growing attention on the development of novel heterocyclic compounds due to their diverse biological activities. The presence of triazole and thiazole moieties in the molecular structure of this compound is particularly noteworthy. These heterocycles are well-known for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of these rings into the molecular framework of N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide suggests that it may possess similar biological properties.

One of the most striking features of this compound is its dual functionality. The N'-(2-cyanophenyl) moiety provides a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. On the other hand, the N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide part introduces a complex alkyl chain that can interact with biological targets in multiple ways. This structural design allows for a high degree of specificity and selectivity in its interactions with biological receptors.

Recent studies have highlighted the importance of molecular diversity in drug discovery. The unique combination of functional groups in N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide makes it a valuable candidate for further investigation. Researchers have been exploring its potential as a lead compound for the development of new therapeutic agents. The compound's ability to modulate various biological pathways suggests that it could be used in the treatment of a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to construct such complex molecules with precision. The introduction of the triazole and thiazole rings into the molecular structure is particularly challenging but also highly rewarding. These steps require expertise in organic synthesis and an understanding of reaction mechanisms.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays to determine its effects on various cellular targets. Preliminary results have shown that N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide exhibits promising activity against several disease-related pathways. These findings have generated significant interest among researchers and pharmaceutical companies.

The potential applications of this compound are vast. It could be developed into a new drug for treating conditions such as cancer, inflammation, and infectious diseases. The dual functionality of the molecule allows it to interact with multiple targets simultaneously, which could enhance its therapeutic efficacy. Additionally, its structural complexity suggests that it may possess low toxicity profiles compared to simpler molecules.

In conclusion,N'-(2-cyanophenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide is a remarkable compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. Further studies are warranted to fully elucidate its mechanism of action and therapeutic potential.